Cas no 2648929-17-1 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidopropanoic acid)
(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidopropanoic acid
- 2648929-17-1
- EN300-1562746
- (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluoro-N-methylbutanamido]propanoic acid
-
- Inchi: 1S/C23H24F2N2O5/c1-13(22(29)30)27(2)20(28)11-19(21(24)25)26-23(31)32-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18-19,21H,11-12H2,1-2H3,(H,26,31)(H,29,30)/t13-,19?/m0/s1
- InChI Key: DKXNYKVMASIRLL-YTJLLHSVSA-N
- SMILES: FC(C(CC(N(C)[C@H](C(=O)O)C)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F
Computed Properties
- Exact Mass: 446.16532819g/mol
- Monoisotopic Mass: 446.16532819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 32
- Rotatable Bond Count: 9
- Complexity: 669
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 95.9Ų
(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1562746-0.05g |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluoro-N-methylbutanamido]propanoic acid |
2648929-17-1 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1562746-0.1g |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluoro-N-methylbutanamido]propanoic acid |
2648929-17-1 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1562746-0.25g |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluoro-N-methylbutanamido]propanoic acid |
2648929-17-1 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1562746-0.5g |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluoro-N-methylbutanamido]propanoic acid |
2648929-17-1 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1562746-1.0g |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluoro-N-methylbutanamido]propanoic acid |
2648929-17-1 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1562746-2.5g |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluoro-N-methylbutanamido]propanoic acid |
2648929-17-1 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1562746-5.0g |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluoro-N-methylbutanamido]propanoic acid |
2648929-17-1 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1562746-10.0g |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluoro-N-methylbutanamido]propanoic acid |
2648929-17-1 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1562746-50mg |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluoro-N-methylbutanamido]propanoic acid |
2648929-17-1 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1562746-100mg |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluoro-N-methylbutanamido]propanoic acid |
2648929-17-1 | 100mg |
$2963.0 | 2023-09-25 |
(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidopropanoic acid Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidopropanoic acid
Introduction to (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidopropanoic Acid (CAS No. 2648929-17-1)
(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidopropanoic acid is a sophisticated organic compound with a molecular structure that exhibits significant potential in the field of pharmaceutical research and development. This compound, identified by its CAS number 2648929-17-1, belongs to a class of molecules that are particularly intriguing due to their complex stereochemistry and functional group arrangements. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, along with the unique combination of fluorine atoms and an amide backbone, makes this molecule a candidate for various biochemical applications.
The synthesis and characterization of this compound have been areas of intense interest in recent years, driven by the growing demand for high-purity intermediates in drug discovery. The stereochemical configuration at the second carbon atom, specifically the (S) configuration, is critical for its biological activity and has been meticulously controlled during its preparation. This level of precision is essential in medicinal chemistry, where the difference between enantiomers can significantly alter pharmacological properties.
Recent advancements in synthetic methodologies have enabled the efficient production of such complex molecules. Techniques such as chiral resolution and asymmetric synthesis have been employed to isolate the desired enantiomer with high yield and purity. The incorporation of fluorine atoms into the molecular framework not only enhances metabolic stability but also influences binding interactions with biological targets, making this compound a valuable tool in structure-activity relationship (SAR) studies.
In the realm of pharmaceutical research, this compound has garnered attention for its potential role as a building block in the synthesis of more complex drug candidates. The Fmoc group, a protecting group commonly used in peptide chemistry, allows for selective modification and deprotection steps, facilitating the construction of intricate molecular architectures. This flexibility is particularly useful in the development of peptidomimetics and other therapeutic agents that mimic natural biomolecules.
The amide functionality present in the molecule contributes to its solubility and bioavailability, which are critical factors in drug design. Additionally, the presence of two fluorine atoms at the 4-position introduces additional electronic effects that can modulate receptor binding affinity. These features make this compound a promising candidate for further exploration in both academic and industrial research settings.
Current research initiatives are focusing on evaluating the biological activity of derivatives of this compound. Studies have begun to explore its interactions with various enzymes and receptors, with the aim of identifying novel therapeutic applications. The fluorenylmethoxycarbonyl moiety, while primarily serving as a protecting group in peptide synthesis, has also been investigated for its potential role in enhancing drug delivery systems.
The structural complexity of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidopropanoic acid presents both challenges and opportunities for medicinal chemists. While the synthesis requires advanced techniques and careful optimization, the resulting compound offers a rich platform for exploring new chemical space. The integration of fluorine chemistry into drug design continues to be a frontier area, with compounds like this one paving the way for innovative therapeutic strategies.
As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that interact selectively with disease-causing targets. The development of libraries of structurally diverse compounds is essential for identifying lead candidates that can undergo further optimization. This compound represents a valuable addition to such libraries, offering researchers a versatile tool for exploring new pharmacological pathways.
The future prospects for (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidopropanoic acid are vast. Its unique structural features make it an attractive candidate for further derivatization and investigation into various disease states. As synthetic methods continue to evolve and our knowledge of biological mechanisms deepens, compounds like this one will play an increasingly important role in shaping the future of medicine.
2648929-17-1 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)